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Compound of Interest

Compound Name: MAZ51

Cat. No.: B1245357

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the preparation and intraperitoneal
(i.p.) administration of MAZ51 in mice for preclinical research. MAZ51 is a potent and selective
inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase, a key
regulator of lymphangiogenesis.[1][2] It has been demonstrated to inhibit tumor growth and
metastasis in various cancer models.[3][4]

Data Presentation
Chemical and Physical Properties of MAZ51
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Property Value Source
CAS Number 163655-37-6 [1][5][6]
Molecular Formula C21H18N20 [5][7]
Molecular Weight 314.38 g/mol [2]
Appearance Orange to red solid [7]
Purity >95% (HPLC) [5]

- DMSO: 8.33 - 63 mg/mL

may require warming and
Solubility ( y .q 9 ) [11[2117]

sonication) - Insoluble in water

and ethanol

Store solid at -20°C for up to 4

years. Stock solutions in

DMSO can be stored at -20°C
Storage [51[8]

for up to 6 months. Itis
recommended to prepare fresh

solutions for use.

In Vivo Admini ion for MAZ51

Parameter Details References
Animal Model Mice (e.g., BALB/c, C57BL/6j) [4][9][10]
Route of Administration Intraperitoneal (i.p.) injection [L1141071191
Dosage Range 8 - 10 mg/kg body weight [L10719]
Dosing Frequency Daily or every other day [71[11]

- 8.5% DMSO, 0.5%

carboxymethylcellulose

] ) sodium, 0.4% polysorbate 80

Reported Vehicle Solutions [2][9][11]

in saline - DMSO, PEG300,
Tween80, and ddH20 - DMSO

and corn oil
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Experimental Protocols
Preparation of MAZ51 for Intraperitoneal Injection

This protocol describes the preparation of a MAZ51 solution for i.p. injection in mice at a
dosage of 10 mg/kg. Adjustments can be made based on the specific requirements of the
study.

Materials:

e MAZ51 powder

e Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o Carboxymethylcellulose sodium (CMC), low viscosity
o Polysorbate 80 (Tween 80)

 Sterile saline (0.9% NacCl)

o Sterile microcentrifuge tubes

 Sterile syringes and needles (25-27 gauge)[12]

» Vortex mixer

e Sonicator (optional)

Warming block or water bath

Procedure:

o Calculate the required amount of MAZ51.

o For a 25 g mouse, the dose is 0.25 mg (10 mg/kg).

o For a cohort of 10 mice, you will need at least 2.5 mg, plus extra for pipetting loss. It is
advisable to prepare a slightly larger volume.
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o Prepare the vehicle solution (Example based on a published study[9]):

o To prepare 1 mL of vehicle, combine:

85 pL DMSO

5 mg CMC

4 uL Polysorbate 80

Bring the final volume to 1 mL with sterile saline.

o Mix thoroughly using a vortex mixer until the CMC is fully dissolved. Gentle warming may
be required.

e Dissolve MAZ51:

[¢]

Weigh the required amount of MAZ51 and place it in a sterile microcentrifuge tube.

o Add the appropriate volume of the prepared vehicle to achieve the desired final
concentration (e.g., to inject 150 pL per 25g mouse at 10 mg/kg, the concentration should
be approximately 1.67 mg/mL).

o Vortex the solution vigorously.

o If MAZ51 does not fully dissolve, sonicate the tube for 5-10 minutes or warm it to 37°C.[1]
[7] Note: MAZ51 is unstable in solution; it is highly recommended to prepare it fresh before
each use.[1][7]

e Final Preparation:
o Visually inspect the solution to ensure there are no precipitates.

o Draw the solution into appropriately sized sterile syringes with 25-27 gauge needles.

Intraperitoneal Injection Procedure in Mice

Pre-Procedure:
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e Ensure the procedure is approved by the Institutional Animal Care and Use Committee
(IACUC).

e Handle mice gently to minimize stress.

e Warm the MAZ51 solution to room temperature if it was refrigerated.
Procedure (Two-person technique is recommended)[12]:

e Restraint:

o The first person restrains the mouse by grasping the loose skin at the scruff of the neck.
The tail can be secured with the same hand or by the little finger of the hand holding the

scruff.

o The mouse is tilted slightly with its head pointing downwards to allow the abdominal
organs to move away from the injection site.

e Locate the Injection Site:

o The injection should be administered in the lower right or left abdominal quadrant to avoid
the cecum, bladder, and other vital organs.[12]

e Injection:
o The second person will perform the injection.

o Insert the needle (bevel up) at a 30-40 degree angle into the abdominal cavity.[12] The
depth of insertion will depend on the size of the mouse, typically about 0.5 cm.

o Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or
any fluid is aspirated, discard the syringe and prepare a new one.

o Slowly inject the calculated volume of the MAZ51 solution. The maximum recommended

injection volume for a mouse is 10 ml/kg.[12]

e Post-Procedure:
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o Withdraw the needle smoothly.

o Return the mouse to its cage and monitor for any signs of distress, such as lethargy,
abdominal swelling, or signs of pain.
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Caption: Experimental Workflow for MAZ51 Intraperitoneal Injection in Mice.
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Caption: MAZ51 Mechanism of Action via VEGFR-3 Signaling Pathway.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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